Cas no 102996-26-9 (1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-)

1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)- structure
102996-26-9 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-
CAS No:102996-26-9
MF:C10H3Cl4N3
MW:306.962917566299
CID:185072
PubChem ID:175921
Update Time:2025-04-19

1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-
    • 5-chloro-1-(2,4,6-trichlorophenyl)pyrazole-4-carbonitrile
    • 5-Chloro-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile
    • 102996-26-9
    • 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(2,4,6-trichlorophenyl)-
    • SCHEMBL10682964
    • DTXSID70908145
    • Inchi: 1S/C10H3Cl4N3/c11-6-1-7(12)9(8(13)2-6)17-10(14)5(3-15)4-16-17/h1-2,4H
    • InChI Key: FWMNDOBDXWQNEC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1N1C(=C(C#N)C=N1)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 304.90839
  • Monoisotopic Mass: 304.908
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: 445.9°C at 760 mmHg
  • Flash Point: 223.5°C
  • Refractive Index: 1.686
  • PSA: 41.61
  • LogP: 4.35758
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